Bruceine B

• CAS No.: 25514-29-8
• Product Name: Bruceine B
• Molecular Formula: C23H28O11
• Molecular Weight: 480.5 g/mol
• IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-acetyloxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• Standard InChI: InChI=1S/C23H28O11/c1-8-10-5-12-22-7-32-23(20(30)31-4,17(22)15(19(29)34-12)33-9(2)24)18(28)14(27)16(22)21(10,3)6-11(25)13(8)26/h10,12,14-18,26-28H,5-7H2,1-4H3/t10-,12+,14+,15+,16+,17+,18-,21-,22+,23-/m0/s1
• Standard InChIKey: YDWODLQEUPYKGJ-LZFWDZGBSA-N
• Isomeric SMILES: CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@H]4[C@H](C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O
• SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O
• Canonical SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O
• Appearance: Powder
• Boiling Point: 701.8±60.0 °C(Predicted)
• Density: 1.52±0.1 g/cm3(Predicted)
• Description: Bruceine B, a potent inhibitor of leukocyte-endothelial cell adhesion, may have anti-inflammatory activity, it can inhibit neutrophil adhesion to lipopolysaccharide-stimulated HUVEC and T cell adhesion to TNF-stimulated HUVEC.
• Synonyms: Brucein B;NSC 132793;bruceine B;15β-Acetoxy-13,20-epoxy-3,11β,12α-trihydroxy-2,16-dioxopicras-3-en-21-oic acid methyl ester;(11beta,12alpha,15beta)-15-(Acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-picras-3-en-21-oic acid methyl ester
• Reference: 1. Utoguchi N, Nakata T, Cheng HH, Ikeda K, Makimoto H, Mu Y, Nakagawa S, Kobayashi M, Kitagawa I, Mayumi T. Bruceine B, a potent inhibitor of leukocyte-endothelial cell adhesion. Inflammation. 1997 Apr;21(2):223-33. doi: 10.1023/a:1027374321718. PMID: 9187964.
• PubChem Compound: 161496
• Last Modified: Nov 11 2021